Cas no 79839-29-5 (2-[(3S)-3-(tert-butoxycarbonylamino)-2-oxo-azepan-1-yl]acetic acid)

• Product Name: 2-[(3S)-3-(tert-butoxycarbonylamino)-2-oxo-azepan-1-yl]acetic acid
• CAS No: 79839-29-5
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• MDL: MFCD00673777
• CID: 556509
• PubChem ID: 2756024
• Update Time: 2025-04-19

2-[(3S)-3-(tert-butoxycarbonylamino)-2-oxo-azepan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-aceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]hexahydro-2-oxo-, (3S)-
• Boc-(3S)-3-amino-1-carboxymethyl-caprolactame
• BOC-(3S)-3-AMINO-1-CARBOXYMETHYLCAPROLACTAME,
• (3S)-Boc-3-aMino-1-carboxyMethyl-caprolactaMe
• (S)-3-<(tert-butoxycarbonyl)amino>-2-oxo-1-azepineacetic acid
• 1H-Azepine-1-aceticacid,3-[[(1,1-dimethylethoxy)carbonyl]amino]hexahydro-2-oxo-,(3S)
• 1H-Azepine-1-aceticacid,3-[[(1,1-dimethylethoxy)carbonyl]amino]hexahydro-2-oxo-,(S)
• 3(S)-[(tert-butyloxycarbonyl)amino]2-oxo-1-azepineacetic acid
• 2-[(3S)-3-(tert-butoxycarbonylamino)-2-oxo-azepan-1-yl]acetic acid
• AKOS027340120
• {(3S)-3-[(tert-Butoxycarbonyl)amino]-2-oxoazepan-1-yl}acetic acid
• MFCD00673777
• (S)-3-(BOC-AMINO)-2-OXO-1-AZEPINE-ACETIC ACID
• 2-[(3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxoazepan-1-yl]acetic acid
• Boc-(3S)-3-amino-1-carboxymethylcaprolactame
• 79839-29-5
• DTXSID90373194
• (S)-2-(3-((tert-Butoxycarbonyl)amino)-2-oxoazepan-1-yl)aceticacid
• (S)-2-(3-((tert-Butoxycarbonyl)amino)-2-oxoazepan-1-yl)acetic acid
• CS-0455800
• BS-24400
• SCHEMBL5640985
• [(3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-2-OXOAZEPAN-1-YL]ACETIC ACID

• MDL： MFCD00673777
• Inchi： 1S/C13H22N2O5/c1-13(2,3)20-12(19)14-9-6-4-5-7-15(11(9)18)8-10(16)17/h9H,4-8H2,1-3H3,(H,14,19)(H,16,17)/t9-/m0/s1
• InChI Key： JABSORAZQPYNMZ-VIFPVBQESA-N
• SMILES： O(C(N[C@@H]1C(N(CC(=O)O)CCCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 286.15300
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.94000
• LogP: 1.30560

2-[(3S)-3-(tert-butoxycarbonylamino)-2-oxo-azepan-1-yl]acetic acid Security Information

• Storage Condition：Store at 0 ° C